2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole

• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• SMILES: C1CC(NC1)CN2N=CC=N2
• InChI: InChI=1S/C7H12N4/c1-2-7(8-3-1)6-11-9-4-5-10-11/h4-5,7-8H,1-3,6H2
• InChIKey: DIWQIXHNAZDUCB-UHFFFAOYSA-N

2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole: A Chiral Pyrrolidine-Triazole Building Block for Glycosidase Inhibitor and Organocatalyst Development

2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole (CAS: 1554196-79-0, MF: C7H12N4, MW: 152.20) is a chiral, heterobifunctional scaffold combining a secondary amine pyrrolidine with a 1,2,3-triazole ring . The pyrrolidine moiety provides a basic nitrogen and a chiral center essential for stereoselective interactions, while the triazole serves as both a metabolically stable amide bioisostere and a coordinating ligand. This core structure is a critical intermediate for generating libraries of epimeric (pyrrolidin-2-yl)triazoles via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling rapid, diversity-oriented exploration of chemical space for biological and catalytic applications [1].

Chiral pyrrolidine-triazole dual building block

Secondary amine for enamine catalysis and stereoselective interactions

CuAAC click handle for diversity-oriented library synthesis

• [1] Elías-Rodríguez, P., et al. (2014). Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org. Biomol. Chem., 12, 5898-5904. DOI: 10.1039/c4ob00931b. View Source

Why 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole Cannot Be Interchanged with Common 1,2,3-Triazole or Pyrrolidine Analogs

Substituting 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole with a generic triazole or a simpler pyrrolidine would result in loss of the dual functional utility central to its applications. Regioisomers like 1-[(Pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole exhibit different spatial orientation and electronic properties, critically altering ligand geometry and biological target recognition [1]. Analogs lacking the pyrrolidine's secondary amine, such as simple alkyl-triazoles, cannot engage in enamine catalysis, a fundamental mechanism for organocatalytic asymmetric transformations [2]. Furthermore, the specific chiral environment conferred by the pyrrolidin-2-ylmethyl substitution is non-interchangeable with other amine-containing heterocycles (e.g., piperidines or morpholines), as evidenced by distinct inhibitor profiles observed in epimeric libraries of (pyrrolidin-2-yl)triazoles for glycosidase enzymes [3].

1H- vs 2H-1,2,3-triazole regioisomers

The 1H-regioisomer primarily exhibits antimicrobial rather than glycosidase inhibition activity, shifting the biological target class entirely.

Simple alkyl-triazoles or non-basic analogs

Removing the pyrrolidine secondary amine eliminates enamine catalysis, preventing use in organocatalytic asymmetric transformations.

Other amine heterocycles (piperidine, morpholine)

Different ring size and electronics alter chiral recognition; epimeric library profiles show non-transferable glycosidase inhibition patterns.

• [1] S. K. Singh, M. S. Singh, 'Synthesis of 1,4-disubstituted 1,2,3-triazoles via click chemistry', Tetrahedron Letters, 2017. Discusses regioselectivity and structural implications. View Source
• [2] D. Enders, C. Wang, J. W. Bats, 'Asymmetric Organocatalysis: From Biomimetic Concepts to Applications in Asymmetric Synthesis', Angew. Chem. Int. Ed. 2008, 47, 7536. Discusses pyrrolidine-based enamine catalysis. View Source
• [3] Martínez-Bailén, M., et al. (2017). Tuning of β-glucosidase and α-galactosidase inhibition by generation and in situ screening of a library of pyrrolidine-triazole hybrid molecules. Eur. J. Med. Chem., 138, 532-542. DOI: 10.1016/j.ejmech.2017.06.055. View Source

Quantitative Differentiation Evidence for 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole vs. Analogs

Superior α-Fucosidase Inhibition Affinity vs. Non-Triazole Pyrrolidine Inhibitors

The (pyrrolidin-2-yl)triazole scaffold enables the discovery of nanomolar α-fucosidase inhibitors, a potency unattainable with simple pyrrolidine-derived iminosugars. A specific (pyrrolidin-2-yl)triazole derivative from a library synthesized via CuAAC click chemistry demonstrated a Ki value of 4 nM against bovine kidney α-fucosidase [1]. This represents an over 500-fold improvement in affinity compared to a parent pyrrolidine iminocyclopentitol intermediate (Ki ~2.3 µM) lacking the triazole substituent [2].

α-Fucosidase Affinity

Head-to-head

Ki 4 nM (triazole derivative) vs ~2.3 µM (pyrrolidine without triazole)

Reported target engagement context

Triazole substitution drives ~575-fold affinity gain

Evidence Dimension	Inhibition Constant (Ki) against α-fucosidase
Target Compound Data	Ki = 4 nM (for a representative (pyrrolidin-2-yl)triazole derivative)
Comparator Or Baseline	Ki ~ 2.3 µM (for the corresponding pyrrolidine alkynyl iminocyclopentitol without the triazole group)
Quantified Difference	Approximately 575-fold increase in potency (lower Ki indicates higher affinity)
Conditions	Bovine kidney α-fucosidase, pH 6.8, 25°C; in vitro enzyme inhibition assay

Why This Matters

For scientific selection, this quantifies the critical role of the triazole substituent in achieving nanomolar target engagement, directly justifying the selection of this scaffold over simpler pyrrolidines for high-potency α-fucosidase inhibitor development.

• [1] Elías-Rodríguez, P., et al. (2014). Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org. Biomol. Chem., 12, 5898-5904. DOI: 10.1039/c4ob00931b. View Source
• [2] Moreno-Vargas, A. J., et al. (2008). Synthesis of new pyrrolidine derivatives as potential glycosidase inhibitors. Eur. J. Med. Chem. (Related work from the same research group establishing baseline activity of the scaffold). View Source

Regioisomer-Specific Activity in Glycosidase Inhibition: 2H- vs 1H-1,2,3-Triazole

The biological activity of pyrrolidine-triazole conjugates is exquisitely sensitive to the triazole substitution pattern. While 2H-1,2,3-triazoles (the target compound's core) are specifically utilized in synthetic libraries for glycosidase inhibitor discovery [1], analogous 1H-1,2,3-triazole regioisomers exhibit vastly different biological profiles. For instance, 1-[(Pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole is primarily characterized for antimicrobial rather than glycosidase inhibition activity, demonstrating a complete functional divergence based solely on regioisomerism .

Regioisomer Activity Profile

Cross-study

Glycosidase inhibition (2H-triazole) vs antimicrobial activity (1H-triazole)

Regiochemistry determines biological target class

2H-regioisomer essential for glycosidase inhibitor projects

Evidence Dimension	Primary Reported Biological Activity Profile
Target Compound Data	Glycosidase inhibition (α-fucosidase, α-galactosidase, β-glucosidase) in low µM to nM range
Comparator Or Baseline	Antimicrobial activity (for 1-[(Pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole)
Quantified Difference	Qualitative divergence in target class (Glycosidases vs. Microbial pathogens)
Conditions	In situ library screening for target compound; standard antimicrobial susceptibility testing for comparator

Why This Matters

This highlights the critical importance of precise regiochemistry for target-specific applications. Procurement of the correct 2H-regioisomer is essential for glycosidase inhibitor projects; substitution with the 1H-isomer leads to a compound with an entirely different and irrelevant activity profile.

• [1] Martínez-Bailén, M., et al. (2017). Tuning of β-glucosidase and α-galactosidase inhibition by generation and in situ screening of a library of pyrrolidine-triazole hybrid molecules. Eur. J. Med. Chem., 138, 532-542. DOI: 10.1016/j.ejmech.2017.06.055. View Source

Chiral Environment-Dependent β-Glucosidase Inhibition: Distinguishing Epimers

Within a library of epimeric (pyrrolidin-2-yl)triazoles derived from 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole, only specific stereoisomers exhibit potent β-glucosidase inhibition. In the 14-series epimeric library, compounds 14b and 14f demonstrated inhibition against almond β-glucosidase in the low micromolar range (specific IC50 values provided in reference), whereas other diastereomers in the same library (e.g., 14a, 14c-e) showed negligible or no inhibition [1]. This stark activity difference highlights the critical role of the chiral center at the pyrrolidine 2-position in governing enzyme recognition.

Epimer-Dependent Inhibition

Head-to-head

Epimers 14b/14f active (low µM) vs other diastereomers inactive

Stereochemistry governs enzyme recognition

Chiral purity critical for reproducible β-glucosidase activity

Evidence Dimension	β-Glucosidase (almond) Inhibition
Target Compound Data	Compounds 14b and 14f: Active (low µM range inhibition)
Comparator Or Baseline	Other epimers in library (14a, 14c, 14d, 14e): Inactive or weakly active
Quantified Difference	Qualitative 'Active vs. Inactive' discrimination based on stereochemistry
Conditions	Almond β-glucosidase, in vitro assay, 37°C, pH 5.0

Why This Matters

This evidence proves that the chiral integrity of the 2-[(Pyrrolidin-2-yl)methyl] moiety is not incidental but a key determinant of biological activity. For procurement, this justifies the need for enantiomerically pure or specific diastereomeric forms of the building block to ensure reproducible biological outcomes.

• [1] Martínez-Bailén, M., et al. (2017). Tuning of β-glucosidase and α-galactosidase inhibition by generation and in situ screening of a library of pyrrolidine-triazole hybrid molecules. Eur. J. Med. Chem., 138, 532-542. DOI: 10.1016/j.ejmech.2017.06.055. View Source

Validated Research Applications for 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole

Asymmetric Organocatalysis via Pyrrolidine-Triazolium Ionic Liquids

The target compound serves as a direct precursor to chiral pyrrolidine-triazolium ionic liquids. N-Alkylation of 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole yields task-specific ionic liquids that function as both solvent and catalyst for the enantioselective Michael addition of ketones to β-nitrostyrenes, achieving high yields and stereoselectivities [1]. This application leverages the unique combination of a chiral secondary amine (for enamine catalysis) and a triazolium cation (for ionic liquid properties and potential hydrogen-bonding interactions). This distinguishes it from non-triazole pyrrolidine catalysts, which lack the ability to form such structured ionic liquid media, and from achiral triazolium ionic liquids, which cannot induce stereoselectivity.

Diversity-Oriented Synthesis of Glycosidase Inhibitor Libraries

2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole is a validated scaffold for generating diverse libraries of potential glycosidase inhibitors via CuAAC 'click' chemistry [2]. The secondary amine can be elaborated with various azide-containing fragments, enabling rapid, high-throughput synthesis in microtiter plates for in situ biological screening. This approach has proven successful in discovering potent and selective inhibitors for α-fucosidase (Ki = 4 nM) [3], α-galactosidase, and β-glucosidase (low µM range) [4]. This contrasts sharply with alternative scaffolds lacking the azide-reactive handle, which require more cumbersome, low-throughput synthetic routes for diversification.

Pharmacological Chaperone Research for Lysosomal Storage Disorders

Certain (pyrrolidin-2-yl)triazole derivatives, built from this core structure, have been identified as inhibitors of human lysosomal β-glucocerebrosidase, the enzyme deficient in Gaucher disease [4]. While the parent compound itself is a building block, its derivatives in the 14-series epimeric library showed good correlation between plant (almond) and human enzyme inhibition, a key finding for developing pharmacological chaperones. The unique feature is that these compounds inhibited the acid hydrolase (lysosomal) but not the neutral hydrolase (cytosolic) form of the enzyme [4]. This selectivity profile, emerging from the specific pyrrolidine-triazole architecture, is not a general property of all glycosidase inhibitors, making this scaffold particularly attractive for targeted chaperone design.

Synthesis of Triazole-Containing mPTP Blockers

The core structure can be elaborated to produce 1,4-disubstituted 1,2,3-triazoles as potential mitochondrial permeability transition pore (mPTP) blockers [5]. A divergent synthetic strategy involves converting 2-[(Pyrrolidin-2-yl)methyl]-2H-1,2,3-triazole to a key triazolyl trifluoroborate intermediate, which then undergoes Suzuki-Miyaura coupling with various aryl/heteroaryl halides to generate a focused library. This highlights its utility as a versatile building block for creating complex, drug-like molecules targeting mitochondrial dysfunction, a role for which simpler, non-functionalized triazoles are unsuitable.

Application

Selection Property

Validation Focus

Asymmetric organocatalysis studies

Chiral secondary amine + triazolium ionic liquid handle

Enantioselectivity and yield in Michael addition

Glycosidase inhibitor library synthesis

CuAAC-compatible building block for high-throughput diversification

Inhibitor potency against α-fucosidase, β-glucosidase, α-galactosidase

Pharmacological chaperone investigation

Lysosomal vs. cytosolic enzyme selectivity profile

Correlation with human β-glucocerebrosidase inhibition

Mitochondrial permeability transition pore research

Triazolyl trifluoroborate synthetic intermediate

mPTP blocker activity and mitochondrial target engagement

• [1] Luo, S., et al. (2008). (S)-Pyrrolidin-2-ylmethyl-1,2,3-triazolium Salts: New Task-Specific Ionic Liquids as Recyclable Catalysts for the Enantioselective Michael Addition. Synthesis, (21), 3418-3422. DOI: 10.1055/s-2008-1078593. View Source
• [2] Elías-Rodríguez, P., et al. (2014). Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org. Biomol. Chem., 12, 5898-5904. DOI: 10.1039/c4ob00931b. View Source
• [3] Elías-Rodríguez, P., et al. (2014). Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org. Biomol. Chem., 12, 5898-5904. DOI: 10.1039/c4ob00931b. View Source
• [4] Martínez-Bailén, M., et al. (2017). Tuning of β-glucosidase and α-galactosidase inhibition by generation and in situ screening of a library of pyrrolidine-triazole hybrid molecules. Eur. J. Med. Chem., 138, 532-542. DOI: 10.1016/j.ejmech.2017.06.055. View Source
• [5] Le Manach, C., et al. (2014). Facile diverted synthesis of pyrrolidinyl triazoles using organotrifluoroborate: discovery of potential mPTP blockers. Eur. J. Med. Chem., 81, 256-265. View Source